3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(naphthalen-1-yl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-1-naphthalen-1-ylpyrazin-2-one
• InChI: InChI=1S/C24H20N2O4S/c1-29-21-11-10-17(14-22(21)30-2)20(27)15-31-23-24(28)26(13-12-25-23)19-9-5-7-16-6-3-4-8-18(16)19/h3-14H,15H2,1-2H3
• InChI Key: UDJWVUPKWHACOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C24H20N2O4S
• Molecular Weight: 432.5 g/mol
• CAS No.: 946293-70-5

Description

3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(naphthalen-1-yl)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C24H20N2O4S and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Interactions

• The synthesis and characterization of similar compounds involve multi-step reactions that yield diverse heterocyclic compounds with potential applications in medicinal chemistry and material science. For instance, certain synthesized compounds were evaluated for anticancer properties, highlighting the importance of such chemical structures in drug discovery and therapeutic agent development (Gouhar & Raafat, 2015).
• Complexes featuring thiophene-substituted naphthopyrans and related heterocycles have been prepared, demonstrating their utility in creating photomodulated materials. This research area explores the intersection of organic chemistry with materials science, suggesting applications in developing photoresponsive materials (Frigoli et al., 2003).

Materials Science and Opto-Electronics

• Novel heterocyclic compounds based on naphthalene and pyrazole structures have been synthesized and characterized for their optical properties. These materials show promise for opto-electronic applications due to their blue and green emissive characteristics. This research underscores the potential of such compounds in developing new electronic and photonic devices (Ramkumar & Kannan, 2015).
• Investigations into the cooperative bonding molecular dimers of pyrazoles reveal intricate molecular interactions, which are fundamental to understanding and designing advanced materials with specific properties (Zheng, Wang, & Fan, 2010).

Photophysical Studies and Sensor Development

• The design and synthesis of compounds for selective and sensitive detection of metal ions, such as Al3+ ions, demonstrate the relevance of such chemical structures in developing fluorescent chemosensors. This area of research is crucial for environmental monitoring, biomedical diagnostics, and industrial process control (Asiri et al., 2018).